Cas no 17587-08-5 (2-(2H-Tetrazol-5-yl)ethanol)

• Product name: 2-(2H-Tetrazol-5-yl)ethanol
• CAS No: 17587-08-5
• MF: C₃H₆N₄O
• MW: 114.10594
• MDL: MFCD08059926
• CID: 227605
• PubChem ID: 285162

2-(2H-Tetrazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Tetrazol-5-yl)ethanol
• 2-(2H-Tetrazol-5-yl)-ethanol
• 2H-Tetrazole-5-ethanol
• 2-(1H-tetrazol-5-yl)ethanol(SALTDATA: FREE)
• 2-(1H-tetrazol-5-yl)ethanol
• 2-(2H-1,2,3,4-TETRAZOL-5-YL)-1-ETHANOL
• 2-(2H-1,2,3,4-TETRAAZOL-5-YL)-1-ETHANOL
• 2-(1H-tetrazol-5-yl)-ethanol
• 2-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• MFCD08059926
• 17587-08-5
• AB16834
• BS-21762
• SCHEMBL1680256
• A812123
• 5-(2-hydroxyethyl)tetrazole
• FT-0706344
• J-011145
• NSC141936
• AKOS005597019
• EN300-208962
• NSC-141936
• hydroxyethyltetrazole
• DTXSID50301236
• 2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol

• MDL： MFCD08059926
• Inchi： InChI=1S/C3H6N4O/c8-2-1-3-4-6-7-5-3/h8H,1-2H2,(H,4,5,6,7)
• InChI Key： HVKDTPAQOXWHHG-UHFFFAOYSA-N
• SMILES： OCCC1=NNN=N1

Computed Properties

• Exact Mass: 114.05400
• Monoisotopic Mass: 114.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.467
• Boiling Point: 359.9℃ at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.584
• PSA: 74.69000
• LogP: -1.26550

2-(2H-Tetrazol-5-yl)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

2-(2H-Tetrazol-5-yl)ethanol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles